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Compound of Interest

Compound Name: 3-Chloro-2-nitrobenzenethiol
CAS No.: 351216-87-0
Cat. No.: B1629519
Get Quote
. J

CAS Number: 351216-87-0 Molecular Formula: CeH4CINO2S Molecular Weight: 189.62 g/mol
[1][2]

Executive Summary

3-Chloro-2-nitrobenzenethiol is a specialized intermediate used primarily in the synthesis of
benzothiazoles and other heterocyclic pharmacophores. Its structure combines three distinct
hazard classes: a nitro group (oxidizer/toxicophore), a thiol group (reducing
agent/stench/nucleophile), and a chlorine substituent (lipophilicity enhancer).

Critical Risk: The ortho positioning of the reducing thiol (-SH) and the oxidizing nitro (-NO2)
groups creates a potential for energetic intramolecular redox reactions at elevated
temperatures. Furthermore, the compound poses severe olfactory risks (stench) and potential
for methemoglobinemia upon skin absorption.

Physicochemical Profile & Hazard Identification

The following data characterizes the compound's behavior under laboratory conditions.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1629519#bc-rfq
https://www.chemwhat.com/3-chloro-2-nitrobenzenethiol-cas-351216-87-0/
https://www.capotchem.cn/doc/spec_351216-87-0.do
https://www.benchchem.com/product/b1629519/docs?utm_src=pdf-body#technical-guide-safety-handling-of-3-chloro-2-nitrobenzenethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value | Description

Implications for Handling

Physical State

Solid (Crystalline powder)

Dust generation is a primary

inhalation risk.

Typical of nitro-aromatics;

Color Pale Yellow to Yellow S o
darkening indicates oxidation.
] ] Not empirically established in Assume < 100°C; avoid
Melting Point ) )
open lit. uncontrolled heating.
B ) Penetrates skin easily via
Solubility Soluble in DMSO, DMF, DCM _
organic solvents.
Stench: Requires dedicated
Odor Threshold Extremely Low (ppb range) o )
ventilation/scrubbing.
o N ) Incompatible with strong
Reactivity Nucleophilic, Redox-Active

oxidizers and strong bases.

Hazard Classification (GHS-Inferred)

o Acute Toxicity (Oral/Dermal/Inhalation): Category 3 (Toxic).

o Skin/Eye Irritation: Category 2 (Irritant).

o Specific Target Organ Toxicity: Blood (Methemoglobinemia).

e Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life).

Operational Safety & Engineering Controls
Containment Strategy

Due to the high potency of the thiol odor and the toxicity of the nitro-aromatic core, standard

fume hoods are often insufficient for preventing laboratory contamination.

e Primary Containment: Handle all solids within a Class Il Biosafety Cabinet or a Glove Box

under inert atmosphere (Nitrogen/Argon).
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e Secondary Containment: If a glove box is unavailable, use a fume hood with a face velocity >
100 fpm. All weighing operations must be performed inside the hood using a micro-balance
enclosure.

e Odor Scrubbing: Exhausts should ideally pass through a charcoal filter or a bleach scrubber
trap to neutralize thiol vapors before release.

Personal Protective Equipment (PPE)

Standard latex or thin nitrile gloves provide insufficient protection against chlorinated aromatic
thiols.

e Hand Protection:Double-gloving is mandatory.
o Inner Layer: 4 mil Nitrile (dexterity).
o OQOuter Layer:Silver Shield® (Laminate) or thick Butyl Rubber (chemical resistance).

o Respiratory Protection: If working outside a glove box, wear a P100/OV (Organic Vapor)
respirator.

» Body Protection: Tyvek® lab coat or chemical-resistant apron to prevent clothing
contamination (which necessitates disposal due to stench).

Experimental Handling Protocol
Weighing and Solubilization

e Pre-Weighing: Place the receiving flask and spatula inside the containment zone 15 minutes
prior to opening the source container to equilibrate air pressure.

e Solvent Choice: Dissolve in non-protic solvents (DCM, THF) immediately after weighing to
suppress dust.

« Inerting: Sparge the solution with Argon for 5 minutes. Thiols oxidize rapidly to disulfides
(dimers) in air, which may alter stoichiometry and biological activity.

Reaction Safety (The Ortho Effect)
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The proximity of the -NO2 and -SH groups allows for a specific decomposition pathway known
as the Herz Reaction logic, where cyclization or explosion can occur under thermal shock.

o Temperature Limit: Do not heat neat (undiluted) material above 80°C.

o Base Addition: Add bases (e.g., NaH, K2COs3) slowly at 0°C. Thiolates are far more
nucleophilic and reactive than the neutral thiol.

Workup and Quenching

Never rotary evaporate thiol solutions to dryness without a bleach trap in the vacuum line.

DOT Diagram: Thiol Workup Safety Logic

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Reaction Complete

Quench Excess Reagents
(Slow Addition at 0°C)

Is Odor Control Required?

Concentrate Organic Phase

Treat Aqueous Waste
with 10% Hypochlorite (Bleach)

Vacuum Pump Protection:
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Segregated Waste:
High Sulfur Content

Click to download full resolution via product page

Figure 1: Decision matrix for safe workup of thiol-containing reaction mixtures, emphasizing
odor control and vacuum protection.

Emergency Response & Decontamination
Spill Management (The "Bleach Protocol")

Standard spill kits are ineffective for thiols because they do not neutralize the odor or the

chemical toxicity.
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o Evacuate: Clear the immediate area.
e Neutralize: Pour a 10% Sodium Hypochlorite (Bleach) solution over the spill.

o Mechanism:[3][4][5][6]

o Result: The thiol is oxidized to a sulfonic acid, which is non-volatile and odorless.
o Wait: Allow 15 minutes for oxidation.

o Absorb: Use vermiculite or sand to absorb the liquid. Do not use clay-based Kkitty litter (can
catalyze heating).

First Aid

o Skin Contact: Wash with soap and water for 15 minutes.[7] Do not use ethanol (increases
skin absorption). Monitor for cyanosis (blue lips/fingernails) indicating methemoglobinemia.

 Inhalation: Move to fresh air immediately. Administer oxygen if breathing is labored.

Waste Disposal

e Segregation: Do not mix with general organic solvents. Label clearly as "Thiol/Sulfide Waste
- Stench.”

o Pre-Treatment: It is Best Practice to treat the waste container with dilute bleach or hydrogen
peroxide (if compatible with other waste components) to oxidize the thiol before final disposal
pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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